1-(2-Amino-1H-imidazol-5-yl)-2,2,2-trifluoroethanone

• IUPAC Name: 1-(2-amino-1H-imidazol-5-yl)-2,2,2-trifluoroethanone
• InChI: InChI=1S/C5H4F3N3O/c6-5(7,8)3(12)2-1-10-4(9)11-2/h1H,(H3,9,10,11)
• InChI Key: OOXIFYQSCMFPHD-UHFFFAOYSA-N
• Canonical SMILES: C1=C(NC(=N1)N)C(=O)C(F)(F)F
• Molecular Formula: C5H4F3N3O
• Molecular Weight: 179.10 g/mol

Description

“1-(2-Amino-1H-imidazol-5-yl)ethanone” is a chemical compound with the CAS Number: 67560-27-4. It has a molecular weight of 125.13. The compound is typically stored at room temperature and comes in a powder form.

Molecular Structure Analysis

The InChI code for “1-(2-Amino-1H-imidazol-5-yl)ethanone” is 1S/C5H7N3O/c1-3(9)4-2-7-5(6)8-4/h2H,1H3,(H3,6,7,8). This code provides a standard way to encode the compound’s molecular structure.

Physical And Chemical Properties Analysis

The melting point of “1-(2-Amino-1H-imidazol-5-yl)ethanone” is between 210-215°C. It’s a powder at room temperature.

Scientific Research Applications

Corrosion Inhibition

Imidazole derivatives, including compounds like 1-(2-Amino-1H-imidazol-5-yl)-2,2,2-trifluoroethanone, have been studied for their potential as corrosion inhibitors. For example, amino acids based corrosion inhibitors, closely related to the compound , have demonstrated effective corrosion inhibition on mild steel. These inhibitors function by forming a protective film on the metal surface, significantly enhancing its resistance to corrosion (Srivastava et al., 2017).

Synthesis of Nitrogen-Rich Compounds

Research has focused on the synthesis of nitrogen-rich compounds using imidazole and related molecules. These compounds find applications in areas like gas generators, where their high energy content and positive heats of formation are advantageous (Srinivas et al., 2014).

Antifungal and Antibacterial Activity

Imidazole derivatives have been synthesized and evaluated for their antifungal and antibacterial properties. Compounds such as 1-(2-amino-5-chlorophenyl)-2,2,2-trifluoroethanone have shown promising activity against various bacterial and fungal strains, highlighting the potential of such compounds in developing new antimicrobial agents (Sujatha et al., 2019).

Catalysis and Synthesis

Imidazole-based compounds are valuable in catalysis, particularly in reactions involving C-N bond formation. They have been utilized in ruthenium(II) complexes to catalyze such reactions efficiently under solvent-free conditions, demonstrating their versatility and efficiency in organic synthesis (Donthireddy et al., 2020).

Eco-Friendly Corrosion Inhibition

Imidazole derivatives are also investigated as eco-friendly corrosion inhibitors for steel in acidic solutions. Their effectiveness is attributed to their adsorption on steel surfaces, forming a protective barrier against corrosion (Yadav et al., 2015).

Safety and Hazards

The compound has been classified with the hazard statements H302, H315, H318, and H335. These indicate that it may be harmful if swallowed, causes skin irritation, causes serious eye damage, and may cause respiratory irritation.